Cas no 1086386-20-0 (2(1H)-Quinolinone, 7-bromo-3,4-dihydro-1-methyl-)

• Product Name: 2(1H)-Quinolinone, 7-bromo-3,4-dihydro-1-methyl-
• CAS No: 1086386-20-0
• MF: C₁₀H₁₀BrNO
• MW: 240.09650182724
• MDL: MFCD11655616
• CID: 97815
• PubChem ID: 46741415
• Update Time: 2025-05-24

2(1H)-Quinolinone, 7-bromo-3,4-dihydro-1-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinolinone, 7-bromo-3,4-dihydro-1-methyl-
• 7-Bromo-1-methyl-3,4-dihydro-2(1H)-quinolinone
• 7-bromo-1-methyl-3,4-dihydroquinolin-2-one
• DTXSID90675443
• CS-0450806
• E72662
• SCHEMBL17419131
• MFCD11655616
• AS-67953
• 7-bromo-1-methyl-1,2,3,4-tetrahydroquinolin-2-one
• 7-Bromo-1-methyl-3,4-dihydroquinolin-2(1H)-one
• 1086386-20-0
• AKOS015958491
• DB-415272
• 7-Bromo-3,4-dihydro-1-methyl-2(1H)-quinolinone

• MDL： MFCD11655616
• Inchi： 1S/C10H10BrNO/c1-12-9-6-8(11)4-2-7(9)3-5-10(12)13/h2,4,6H,3,5H2,1H3
• InChI Key： XVBPEXCFWANWIM-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C)C(CC2)=O

Computed Properties

• Exact Mass: 238.995
• Monoisotopic Mass: 238.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3A^2
• XLogP3: 1.9

Experimental Properties

• Melting Point: 130-134℃
• PSA: 20.31000
• LogP: 2.42310

Additional information on 2(1H)-Quinolinone, 7-bromo-3,4-dihydro-1-methyl-

Research Briefing on 2(1H)-Quinolinone, 7-bromo-3,4-dihydro-1-methyl- (CAS: 1086386-20-0)

The compound 2(1H)-Quinolinone, 7-bromo-3,4-dihydro-1-methyl- (CAS: 1086386-20-0) has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activities, and therapeutic potential.

Recent studies have highlighted the significance of 7-bromo-3,4-dihydro-1-methyl-2(1H)-quinolinone as a versatile scaffold in medicinal chemistry. Its structural features, including the bromo substituent and the dihydroquinolinone core, make it a promising candidate for the development of novel bioactive molecules. Researchers have explored its role as a precursor in the synthesis of more complex heterocyclic compounds, which are often associated with diverse pharmacological activities.

One of the key areas of investigation has been the compound's potential as an inhibitor of specific enzymatic targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 7-bromo-3,4-dihydro-1-methyl-2(1H)-quinolinone exhibit moderate to strong inhibitory activity against certain kinases implicated in cancer progression. The study utilized structure-activity relationship (SAR) analysis to optimize the compound's binding affinity and selectivity.

In addition to its kinase inhibitory properties, recent research has also explored the compound's antimicrobial potential. A 2022 paper in Bioorganic & Medicinal Chemistry Letters reported that 7-bromo-3,4-dihydro-1-methyl-2(1H)-quinolinone derivatives displayed notable activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The findings suggest that further modifications to the core structure could enhance its efficacy and broaden its spectrum of activity.

The synthesis of 7-bromo-3,4-dihydro-1-methyl-2(1H)-quinolinone has been another focal point of recent studies. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable routes to this compound. A 2023 study in Organic Letters detailed a novel one-pot synthesis protocol that significantly improves yield and reduces the need for hazardous reagents, aligning with the principles of green chemistry.

Despite these promising developments, challenges remain in the clinical translation of 7-bromo-3,4-dihydro-1-methyl-2(1H)-quinolinone-based therapeutics. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further preclinical studies. However, the compound's modular structure offers ample opportunities for medicinal chemists to engineer improved analogs with enhanced pharmacokinetic profiles.

In conclusion, 2(1H)-Quinolinone, 7-bromo-3,4-dihydro-1-methyl- (CAS: 1086386-20-0) represents a compelling case study in the intersection of chemical synthesis and biological application. Its versatility as a scaffold, combined with its demonstrated bioactivities, positions it as a valuable tool in the ongoing quest for novel therapeutics. Future research should focus on optimizing its properties and exploring its potential in additional therapeutic areas, such as neurodegenerative diseases and inflammation.